Cas no 4587-33-1 (Boc-Asn-ONp)

• Product Name: Boc-Asn-ONp
• CAS No: 4587-33-1
• MF: C₁₅H₁₉N₃O₇
• MW: 353.327264070511
• MDL: MFCD00056109
• CID: 45183
• PubChem ID: 172088972
• Update Time: 2025-04-18

Boc-Asn-ONp Chemical and Physical Properties

Names and Identifiers

• Boc-L-asparagine 4-nitrophenyl ester
• Nalpha-(tert-Butoxycarbonyl)-L-asparagine 4-Nitrophenyl Ester
• Nα-Boc-L-Asparagine 4-nitrophenyl ester
• Boc-Asn-ONp
• BOC-ASP-OH
• Boc-L-Asn-ONp
• Boc-L-Asparagine p-nitrophenylester
• BOC-ASPARTIC ACID
• BOC-L-ASPARTIC ACID
• BOC-L-ASPARTIC ACID-OH
• BOC-L-ASP-OH
• N-alpha-BOC-L-Asparagine 4-nitrophenyl ester
• N-T-BUTOXYCARBONYL-L-ASPATIC ACID
• Nα-(tert-Butoxycarbonyl)-L-asparagine 4-Nitrophenyl Ester
• N-α-Boc-L-asparagine 4-nitrophenyl ester
• p-nitrophenyl (S)-2-tert-butoxycarbonylamino-3-carbamoylpropanoate
• p-nitrophenyl t-butoxycarbonyl-L-asparaginate
• Asparagine,N2-carboxy-, N-tert-butyl p-nitrophenyl ester (7CI)
• Asparagine, N2-carboxy-,N2-tert-butyl p-nitrophenyl ester, L- (8CI)
• N-(tert-Butoxycarbonyl)-L-asparagine p-nitrophenyl ester
• N-BOC-L-asparaginep-nitrophenyl ester
• N-tert-Butoxycarbonylasparagine 4-nitrophenyl ester
• N2-tert-Butoxycarbonyl-L-asparagine p-nitrophenyl ester
• N2-tert-Butyloxycarbonyl-L-asparagine p-nitrophenyl ester
• p-Nitrophenyl Na-tert-butoxycarbonyl-L-asparagine
• AS-48980
• 4587-33-1
• L-Asparagine, N2-[(1,1-dimethylethoxy)carbonyl]-, 4-nitrophenyl ester
• IAPXDJMULQXGDD-NSHDSACASA-N
• N-alpha-t-Butyloxycarbonyl-L-asparagine p-nitrophenyl ester
• A-Boc-L-asparagine 4-nitrophenyl ester
• L-Asparagine, N2-((1,1-dimethylethoxy)carbonyl)-, 4-nitrophenyl ester
• (S)-4-Nitrophenyl 4-amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoate
• CS-W011853
• N
• AKOS015889942
• AM81566
• HY-W011137
• DTXSID30884092
• Boc-Asn-OPhNO2
• B3915
• C02138
• Boc-Asn-ONp, >=98.0% (HPLC)
• Nalpha-Boc-L-asparagine 4-nitrophenyl ester
• N-
• (4-nitrophenyl) (2S)-4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate
• CHEBI:3147
• Q27105953
• MFCD00056109
• FD21160
• SCHEMBL7417267

• MDL： MFCD00056109
• Inchi： 1S/C15H19N3O7/c1-15(2,3)25-14(21)17-11(8-12(16)19)13(20)24-10-6-4-9(5-7-10)18(22)23/h4-7,11H,8H2,1-3H3,(H2,16,19)(H,17,21)/t11-/m0/s1
• InChI Key： IAPXDJMULQXGDD-NSHDSACASA-N
• SMILES： O(C(N[C@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CC(N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 353.12200
• Monoisotopic Mass: 353.12229995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.1
• Topological Polar Surface Area: 151

Experimental Properties

• Color/Form: Uncertain
• Density: 1.3180
• Melting Point: 116-118 °C(lit.)
• PSA: 153.54000
• LogP: 2.88330
• Solubility: Uncertain

Boc-Asn-ONp Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：8
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters